Cas no 82039-03-0 (sodium;3-[(2E)-2-[2-amino-1-[(2-chloro-5-sulfophenyl)diazenyl]-2-oxoethylidene]hydrazinyl]-4-chlorobenzenesulfonic acid)

• Product name: sodium;3-[(2E)-2-[2-amino-1-[(2-chloro-5-sulfophenyl)diazenyl]-2-oxoethylidene]hydrazinyl]-4-chlorobenzenesulfonic acid
• CAS No: 82039-03-0
• MF: C₁₄H₁₁Cl₂N₅NaO₇S₂
• MW: 519.292208909988
• CID: 987358
• PubChem ID: 54607741

sodium;3-[(2E)-2-[2-amino-1-[(2-chloro-5-sulfophenyl)diazenyl]-2-oxoethylidene]hydrazinyl]-4-chlorobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• sodium,3-[(2E)-2-[2-amino-1-[(2-chloro-5-sulfophenyl)diazenyl]-2-oxoethylidene]hydrazinyl]-4-chlorobenzenesulfonic acid
• 82039-03-0
• sodium;3-[(2E)-2-[2-amino-1-[(2-chloro-5-sulfophenyl)diazenyl]-2-oxoethylidene]hydrazinyl]-4-chlorobenzenesulfonic acid
• NSC349383
• NSC-349383
• DTXSID20714591

• Inchi： InChI=1S/C14H11Cl2N5O7S2.Na/c15-9-3-1-7(29(23,24)25)5-11(9)18-20-14(13(17)22)21-19-12-6-8(30(26,27)28)2-4-10(12)16;/h1-6,18H,(H2,17,22)(H,23,24,25)(H,26,27,28);/q;+1/b20-14+,21-19?;
• InChI Key： LARMBOBXTZGVPQ-ROAUKYGRSA-N
• SMILES： C1=CC(=C(C=C1S(=O)(=O)O)NN=C(C(=O)N)N=NC2=C(C=CC(=C2)S(=O)(=O)O)Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 517.9374647g/mol
• Monoisotopic Mass: 517.9374647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 901
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 218Ų